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Compound of Interest

Compound Name: 11-Ketoprogesterone

Cat. No.: B144819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological potency of 11-Ketoprogesterone
and progesterone, focusing on their interaction with the progesterone receptor (PR). The

information presented is based on available experimental data to assist researchers in

understanding the distinct pharmacological profiles of these two steroids.

Executive Summary
Progesterone is the primary natural ligand for the progesterone receptor, exhibiting high

binding affinity and potent agonist activity, which mediates its crucial roles in the female

reproductive system and other physiological processes. In stark contrast, 11-
Ketoprogesterone is consistently reported to be devoid of progestogenic activity, indicating a

negligible affinity for the progesterone receptor and a lack of agonist effects.[1] While direct

quantitative binding affinity data for 11-Ketoprogesterone is not readily available in the

scientific literature, its classification as non-progestogenic serves as a strong indicator of its

extremely low potency at the progesterone receptor compared to progesterone.

Quantitative Comparison of Biological Potency
The following table summarizes the available quantitative and qualitative data on the biological

potency of 11-Ketoprogesterone and progesterone concerning the progesterone receptor.
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Parameter Progesterone
11-
Ketoprogesterone

Reference

Binding Affinity (Ki)
High affinity (nM

range)

Not reported; inferred

to be very low to

negligible

[2][3]

Progestogenic Activity Potent Agonist Devoid of activity [1]

Functional Assay

(EC50)

Potent activation (nM

range)

No significant

activation expected
N/A

Other Reported Biological Activities
It is noteworthy that 11-Ketoprogesterone, while inactive at the progesterone receptor,

exhibits other biological effects. It has been shown to influence carbohydrate metabolism and

act as an inhibitor of the enzyme 11β-hydroxysteroid dehydrogenase (11β-HSD).[1][4]

Furthermore, it is a known metabolite in the "backdoor" pathway of androgen synthesis.[5]

These activities are distinct from the classical progesterone signaling pathway.

Signaling Pathways
The canonical signaling pathway for progesterone involves its binding to the intracellular

progesterone receptor, which then translocates to the nucleus and acts as a transcription factor

to regulate gene expression. Given that 11-Ketoprogesterone lacks significant affinity for the

progesterone receptor, it does not activate this signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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